Cas no 668971-69-5 (3-Isoxazolecarboxylic acid, 5-[2-(1-methylethoxy)phenyl]-)

3-Isoxazolecarboxylic acid, 5-[2-(1-methylethoxy)phenyl]- structure
668971-69-5 structure
Product Name:3-Isoxazolecarboxylic acid, 5-[2-(1-methylethoxy)phenyl]-
CAS No:668971-69-5
MF:C13H13NO4
MW:247.246623754501
CID:1718954
Update Time:2024-11-27

3-Isoxazolecarboxylic acid, 5-[2-(1-methylethoxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • 3-Isoxazolecarboxylic acid, 5-[2-(1-methylethoxy)phenyl]-
    • Inchi: 1S/C13H13NO4/c1-8(2)17-11-6-4-3-5-9(11)12-7-10(13(15)16)14-18-12/h3-8H,1-2H3,(H,15,16)
    • InChI Key: YNXQCIOXXAXZEB-UHFFFAOYSA-N
    • SMILES: O1C(C2=CC=CC=C2OC(C)C)=CC(C(O)=O)=N1

Computed Properties

  • Exact Mass: 247.08449

Experimental Properties

  • Density: 1.232±0.06 g/cm3(Predicted)
  • Boiling Point: 422.3±35.0 °C(Predicted)
  • PSA: 72.56
  • pka: 3.32±0.10(Predicted)
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